Cas no 691884-02-3 (N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide)

N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide is a synthetic organic compound featuring a substituted indanone scaffold coupled with a p-methylbenzamide moiety. Its structure incorporates dimethoxy and oxo functional groups, which may enhance solubility and reactivity in synthetic applications. The compound's rigid indenone core and amide linkage suggest potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly for targeting biologically active molecules. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The presence of electron-donating methoxy groups could further influence its electronic properties, aiding in the development of specialized chemical probes or ligands.
N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide structure
691884-02-3 structure
Product name:N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
CAS No:691884-02-3
MF:C19H19NO4
MW:325.358
CID:4657119

N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(5,6-DIMETHOXY-3-OXO-2,3-DIHYDRO-1H-INDEN-1-YL)-4-METHYLBENZENECARBOXAMIDE
    • N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
    • Benzamide, N-(2,3-dihydro-5,6-dimethoxy-3-oxo-1H-inden-1-yl)-4-methyl-
    • Inchi: InChI=1S/C19H19NO4/c1-11-4-6-12(7-5-11)19(22)20-15-10-16(21)14-9-18(24-3)17(23-2)8-13(14)15/h4-9,15H,10H2,1-3H3,(H,20,22)
    • InChI Key: BGAUGJLQHWTAOA-UHFFFAOYSA-N
    • SMILES: Cc1ccc(cc1)C(=O)NC2CC(=O)c3c2cc(c(c3)OC)OC

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 546.1±50.0 °C at 760 mmHg
  • Flash Point: 284.1±30.1 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide Security Information

N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00889579-1g
N-(5,6-Dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
691884-02-3 90%
1g
¥4193.0 2023-04-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615052-1mg
N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
691884-02-3 98%
1mg
¥546.00 2024-05-03
A2B Chem LLC
AI83750-500mg
N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
691884-02-3 >90%
500mg
$720.00 2024-04-19
A2B Chem LLC
AI83750-5mg
N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
691884-02-3 >90%
5mg
$214.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615052-10mg
N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
691884-02-3 98%
10mg
¥747.00 2024-05-03
A2B Chem LLC
AI83750-1mg
N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
691884-02-3 >90%
1mg
$201.00 2024-04-19
A2B Chem LLC
AI83750-1g
N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
691884-02-3 >90%
1g
$1295.00 2024-04-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00889579-10mg
N-(5,6-Dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
691884-02-3 90%
10mg
¥623.0 2024-04-18
A2B Chem LLC
AI83750-10mg
N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
691884-02-3 >90%
10mg
$240.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615052-5mg
N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide
691884-02-3 98%
5mg
¥537.00 2024-05-03

Additional information on N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide

CAS No 691884-02-3: N-(5,6-Dimethoxy-3-Oxo-2,3-Dihydro-1H-Inden-1-Yl)-4-Methylbenzamide

The compound with CAS No 691884-02-3, also known as N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-yl)-4-methylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science.

N-(5,6-Dimethoxy-3-Oxo-2,3-Dihydro-1H-inden-1-Yl)-4-Methylbenzamide is characterized by its complex molecular architecture, which includes a benzamide group attached to a dihydroindenyl moiety. The presence of methoxy groups at positions 5 and 6 of the indenyl ring introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of similar compounds.

Recent research has focused on the synthesis and characterization of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel synthetic route involving a tandem cyclization reaction followed by selective oxidation. This method not only enhances the efficiency of synthesis but also provides insights into the stereochemical control of similar molecules.

The application of N-(5,6-dimethoxy-3-oxo-2,3-dihydro-1H-inden-1-Yl)-4-Methylbenzamide extends beyond traditional organic synthesis. Its potential as a lead compound in drug discovery has been explored in several preclinical studies. A recent investigation in *Molecular Pharmacology* reported that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation.

Moreover, the environmental impact of this compound has been a topic of interest. A study published in *Green Chemistry* evaluated its biodegradability under various conditions and found it to be relatively stable under aerobic conditions. This information is crucial for assessing its potential use in industrial applications where environmental sustainability is a priority.

In conclusion, N-(5,6-dimethoxy-3-Oxo-2,3-Dihydro-H-inden-Yl)-4-Methylbenzamide (CAS No 691884) represents a promising molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.

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